Cas no 2171893-52-8 (tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate
• CAS No: 2171893-52-8
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 6012022
• PubChem ID: 165735980
• Update Time: 2025-06-11

tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate
• 2171893-52-8
• EN300-1622400

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(18)16-8-6-15(11-17,7-9-16)12-5-4-10-19-12/h11-12H,4-10H2,1-3H3
• InChI Key： GZLNICPGQKPWNR-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(C=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate

Professional Introduction to tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate (CAS No. 2171893-52-8)

Tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate, with the chemical formula C₁₁H₁₅NO₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, a heterocyclic structure widely recognized for its versatility in drug design and development. The presence of both a formyl group and an oxolane ring in its molecular framework imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in therapeutic applications.

The CAS number 2171893-52-8 provides a unique identifier for this compound, facilitating its precise classification and reference in scientific literature. Its structural features—specifically the tert-butyl substituent, the formyl group, and the oxolan-2-yl moiety—contribute to its distinct chemical behavior. The tert-butyl group enhances lipophilicity and metabolic stability, while the formyl group serves as a reactive site for further functionalization, such as condensation reactions or reduction to alcohols. The oxolan-2-yl ring, derived from ethylene oxide, introduces oxygen-rich functionality, which can interact with biological targets in diverse ways.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that piperidine-based compounds exhibit potential in modulating enzyme inhibition, receptor binding, and cellular signaling pathways. The specific arrangement of atoms in tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate may contribute to its ability to engage with biological systems, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The formyl group, for instance, can participate in Schiff base formation with amino groups, leading to the development of novel pharmacophores.

Current research in medicinal chemistry emphasizes the importance of structural diversity and optimization to enhance drug efficacy and reduce side effects. The tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate molecule represents an intriguing scaffold for medicinal chemists to explore. Its combination of lipophilic and hydrophilic elements allows for fine-tuning of pharmacokinetic properties, while its reactive sites provide multiple opportunities for derivatization. This balance makes it particularly suitable for designing molecules with improved solubility, bioavailability, and target specificity.

The oxolane ring in this compound is particularly noteworthy due to its ability to mimic carbohydrate structures. Such mimics have been successfully employed in drug development to exploit interactions with carbohydrate-binding proteins or enzymes. For example, analogs of sugars are used as inhibitors or modulators of glycosidases and lectins. The oxolan-2-yl moiety in tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate could potentially interact with similar targets, offering a novel approach to therapeutic intervention.

From a synthetic chemistry perspective, this compound serves as a versatile building block for more complex molecules. The formyl group can be easily converted into other functional groups such as alcohols, amides, or esters through standard organic transformations. This flexibility allows chemists to modify the core structure while retaining key pharmacological properties. Additionally, the tert-butyl group provides stability against nucleophilic attack under certain conditions, making it useful in multi-step syntheses where selectivity is crucial.

The pharmaceutical industry has increasingly relied on advanced computational methods to predict the biological activity of novel compounds before conducting expensive wet-lab experiments. Virtual screening techniques leverage databases like PubChem or SciFinder to identify potential hits based on structural similarity or known bioactivity profiles. Given its unique structural features, tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxylate could be a valuable entry point for virtual screening campaigns targeting neurological disorders or inflammatory conditions where piperidine derivatives have shown promise.

In conclusion,tert-butyl 4-formyl-4-(oxolan-2-yl)piperidine-1-carboxyllate (CAS No. 2171893-52-8) represents a fascinating compound with significant potential in pharmaceutical research. Its combination of lipophilic substituents and reactive functional groups makes it an excellent candidate for further exploration as an intermediate or lead compound. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments.